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Compound of Interest

Compound Name: N-Cyanoacetylurethane

Cat. No.: B033127 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety data, handling precautions, and an

overview of the experimental applications of N-Cyanoacetylurethane (CAS No. 6629-04-5).

This document is intended for professionals in research and development who work with this

compound.

Chemical and Physical Properties
N-Cyanoacetylurethane, also known as ethyl N-(2-cyanoacetyl)carbamate, is a heterocyclic

compound with the molecular formula C₆H₈N₂O₃.[1] It is recognized for its utility as an

intermediate in organic synthesis, particularly in the development of pharmaceuticals and

agrochemicals.[2][3]
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Property Value Reference

Molecular Weight 156.14 g/mol [4]

Appearance
White to cream or pale yellow

solid/flakes/powder
[3]

Melting Point 167-169 °C (literature) [5]

Synonyms

Ethyl (2-

cyanoacetyl)carbamate,

Cyanoacetylurethane, Ethyl

cyanoacetylcarbamate, N-

Carbethoxy-2-cyanoacetamide

[6]

Safety and Hazard Information
N-Cyanoacetylurethane is classified as harmful and an irritant. Proper handling and personal

protective equipment are crucial to ensure laboratory safety.

GHS Hazard Classification
The Globally Harmonized System (GHS) classification for N-Cyanoacetylurethane indicates

several hazards upon exposure.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

Skin Irritation 2 H315: Causes skin irritation

Eye Irritation 2A
H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation
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Data sourced from multiple safety data sheets.[6][7][8]

Precautionary Statements
Adherence to the following precautionary statements is mandatory when handling N-
Cyanoacetylurethane.
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Code Precautionary Statement

Prevention

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.

P264 Wash skin thoroughly after handling.

P270
Do not eat, drink or smoke when using this

product.

P271 Use only outdoors or in a well-ventilated area.

P280
Wear protective gloves/protective clothing/eye

protection/face protection.

Response

P301 + P312
IF SWALLOWED: Call a POISON CENTER or

doctor/physician if you feel unwell.

P302 + P352
IF ON SKIN: Wash with plenty of soap and

water.

P304 + P340

IF INHALED: Remove person to fresh air and

keep at rest in a position comfortable for

breathing.

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Storage

P403 + P233
Store in a well-ventilated place. Keep container

tightly closed.

P405 Store locked up.

Disposal

P501
Dispose of contents/container to an approved

waste disposal plant.
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Data sourced from multiple safety data sheets.[8][9][10]

Handling and Storage Precautions
Proper handling and storage procedures are essential to minimize risk and maintain the

integrity of N-Cyanoacetylurethane.

Personal Protective Equipment (PPE)
A comprehensive set of personal protective equipment should be worn at all times when

handling this compound.

PPE Type Specification

Eye/Face Protection Chemical safety glasses or goggles.

Skin Protection
Appropriate protective gloves and clothing to

prevent skin exposure.

Respiratory Protection
Use breathing protection, especially where high

concentrations or dust are present.

Data sourced from a safety data sheet.[3]

Safe Handling Workflow
The following diagram illustrates a logical workflow for the safe handling of N-
Cyanoacetylurethane in a laboratory setting.
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Preparation

Handling

Cleanup and Storage

Work in a well-ventilated area
(e.g., chemical fume hood)

Don appropriate PPE:
- Safety glasses/goggles

- Protective gloves
- Lab coat

Ensure safety

Weigh the required amount
of N-Cyanoacetylurethane

Proceed to handling

Dissolve in a suitable solvent
(if applicable)

Perform the experimental procedure

Decontaminate work surfaces

After experiment

Dispose of waste in a
sealed, labeled container

Store remaining compound in a
tightly sealed container in a

cool, dry, well-ventilated area

 

Combine:
- 2-cyanoacetic acid
- Ethyl aminoformate

- Toluene

Slowly add:
- Phosphorus oxychloride

- DMF

Heat at 70°C for 2 hours

Cool the reaction mixture

Quench with water

Filter by suction

Wash with ethyl ether

Dry the solid product

N-Cyanoacetylurethane
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Multi-step Synthesis

N-Cyanoacetylurethane
(Precursor)

Synthesis of
Cathepsin K Inhibitors

Leads to

Synthesis of
PICK1 Inhibitors

Leads to

Cathepsin K Inhibitor

PICK1 Inhibitor

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Synthesis routes of N-Cyanoacetylurethane [benchchem.com]

2. benchchem.com [benchchem.com]

3. chemimpex.com [chemimpex.com]

4. Buy N-Cyanoacetylurethane | 6629-04-5 [smolecule.com]

5. Design, synthesis and biological evaluation of novel cyano-cinnamate derivatives as
mitochondrial pyruvate carrier inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

6. benchchem.com [benchchem.com]

7. Synthesis and bacterial biofilm inhibition studies of ethyl N-(2-phenethyl) carbamate
derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

8. Current Landscape of Methods to Evaluate Antimicrobial Activity of Natural Extracts - PMC
[pmc.ncbi.nlm.nih.gov]

9. benchchem.com [benchchem.com]

10. mdpi.com [mdpi.com]

To cite this document: BenchChem. [An In-depth Technical Guide to N-Cyanoacetylurethane:
Safety, Handling, and Experimental Considerations]. BenchChem, [2025]. [Online PDF].

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b033127?utm_src=pdf-body-img
https://www.benchchem.com/product/b033127?utm_src=pdf-custom-synthesis
https://www.benchchem.com/synthesis/pse-e1ed5e4379e8438dc8bebc6d60d6g031
https://www.benchchem.com/pdf/Technical_Guide_Synthesis_and_Purification_of_Cathepsin_K_Inhibitor_5.pdf
https://www.chemimpex.com/products/33399
https://www.smolecule.com/products/s702787
https://pubmed.ncbi.nlm.nih.gov/39134097/
https://pubmed.ncbi.nlm.nih.gov/39134097/
https://www.benchchem.com/pdf/The_Discovery_and_Synthesis_of_Cathepsin_K_Inhibitor_II_A_Technical_Whitepaper.pdf
https://pubmed.ncbi.nlm.nih.gov/20617245/
https://pubmed.ncbi.nlm.nih.gov/20617245/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9920787/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9920787/
https://www.benchchem.com/pdf/Chemical_structure_and_synthesis_of_Cathepsin_K_inhibitor_4.pdf
https://www.mdpi.com/1420-3049/30/1/91
https://www.benchchem.com/product/b033127#n-cyanoacetylurethane-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b033127#n-cyanoacetylurethane-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033127?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Available at: [https://www.benchchem.com/product/b033127#n-cyanoacetylurethane-safety-
data-sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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